Cas no 400748-81-4 (3-(5-Carboxyfuran-2-yl)benzaldehyde)

• Product Name: 3-(5-Carboxyfuran-2-yl)benzaldehyde
• CAS No: 400748-81-4
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 925250
• PubChem ID: 4189539
• Update Time: 2025-07-22

3-(5-Carboxyfuran-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5-Carboxyfuran-2-yl)benzaldehyde
• 5-(3-formylphenyl)furan-2-carboxylic acid
• SCHEMBL2564186
• AKOS004117307
• NCGC00374187-01
• DTXSID80400549
• CS-0289603
• 5-(3-Formylphenyl)-2-furoic acid
• EN300-745693
• 400748-81-4

• Inchi： 1S/C12H8O4/c13-7-8-2-1-3-9(6-8)10-4-5-11(16-10)12(14)15/h1-7H,(H,14,15)
• InChI Key： SXOFEMGZZUPVOF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 216.04225873g/mol
• Monoisotopic Mass: 216.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(5-Carboxyfuran-2-yl)benzaldehyde

Recent Advances in the Study of 3-(5-Carboxyfuran-2-yl)benzaldehyde (CAS: 400748-81-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(5-Carboxyfuran-2-yl)benzaldehyde (CAS: 400748-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The following sections provide a comprehensive overview of recent studies, highlighting key methodologies, results, and implications for future research.

Recent studies have demonstrated that 3-(5-Carboxyfuran-2-yl)benzaldehyde serves as a crucial intermediate in the synthesis of various bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, emphasizing its high yield and scalability. The researchers employed a multi-step reaction sequence involving palladium-catalyzed cross-coupling and oxidation reactions, achieving a purity of over 98%. This advancement is particularly significant for large-scale pharmaceutical production, where consistency and efficiency are paramount.

In addition to its synthetic utility, 3-(5-Carboxyfuran-2-yl)benzaldehyde has shown promising biological activities. A recent in vitro study investigated its role as a modulator of inflammatory pathways. The compound exhibited potent inhibitory effects on the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for developing novel anti-inflammatory agents.

Another area of interest is the compound's potential application in oncology. A 2024 study explored its derivatives as inhibitors of protein kinases involved in cancer cell proliferation. The research team synthesized a series of analogs and evaluated their efficacy against various cancer cell lines. Notably, one derivative demonstrated selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. These results, presented at the American Association for Cancer Research annual meeting, underscore the therapeutic potential of 3-(5-Carboxyfuran-2-yl)benzaldehyde derivatives in targeted cancer therapy.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-Carboxyfuran-2-yl)benzaldehyde-based therapeutics. Pharmacokinetic studies have revealed limitations in oral bioavailability, necessitating further structural modifications or formulation strategies. Recent efforts have focused on prodrug approaches and nanoparticle-based delivery systems to enhance the compound's stability and absorption. These innovations, documented in a 2023 review in Advanced Drug Delivery Reviews, highlight the ongoing efforts to overcome these barriers.

In conclusion, 3-(5-Carboxyfuran-2-yl)benzaldehyde (CAS: 400748-81-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and therapeutic applications underscore its potential as a key player in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic repertoire, paving the way for novel treatments in inflammation, oncology, and beyond.